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Compound of Interest

3-Chloro-3',5'-dimethyl-4'-
Compound Name:

methoxybenzophenone
CAS No.: 61259-85-6
Cat. No.: B1597683

Get Quote

Executive Technical Summary

3-Chloro-3',5'-dimethyl-4'-methoxybenzophenone is a halogenated diaryl ketone utilized
primarily as an intermediate in the synthesis of pharmaceuticals (specifically PPAR

agonists like fenofibrate analogs) and agrochemicals (fungicides).[1] Its structure combines a
lipophilic chlorobenzoyl ring with an electron-rich dimethyl-anisole ring, imparting specific
reactivity and toxicological properties.[1]

e CAS Number: 61259-85-6[1][2][3]

¢ Molecular Formula:

[1]

¢ Molecular Weight: 274.74 g/mol [2]

e Primary Hazard Class: Skin/Eye Irritant (Category 2), STOT-SE (Category 3).[1]
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 Critical Risk: Potential for cumulative aquatic toxicity and photo-induced dermatological

sensitization typical of the benzophenone scaffold.[1]

Physicochemical Profile & Stability

Understanding the physical state is the first line of defense in exposure control.

Property Value | Characteristic Safety Implication

Dust inhalation risk; requires
Physical State Solid (Crystalline powder) local exhaust ventilation (LEV).

[1]

Stable solid at RT; melt hazard
Melting Point 95-98 °C (Predicted) only during high-temp

processing.[1]

Low in water; High in DCM,

Lipophilic; readily penetrates

Solubility skin barriers if dissolved in
Ethyl Acetate, DMSO )
organic solvents.
High bioaccumulation
Partition Coeff. (LogP) ~4.5 (Predicted) potential; strictly avoid release
to water systems.
o Stable; Incompatible with Avoid co-storage with nitrates
Reactivity

strong oxidizers

or perchlorates.[1]

Hazard Identification & Toxicology (GHS

Framework)

While specific toxicological data for this isomer is limited, its profile is derived from Structure-
Activity Relationships (SAR) with closely related analogs (e.g., 4-chloro-benzophenone and

fenofibrate intermediates).[1]

GHS Classification (Derived)

 Signal Word:WARNING
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H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4][6]

H411: Toxic to aquatic life with long-lasting effects (Based on benzophenone core).[1]

Toxicological Mechanisms

o Dermatological Sensitization: The benzophenone moiety is a known photo-hapten.[1] Upon
exposure to UV light, it can form radical species that bind to skin proteins, potentially causing
photo-allergic contact dermatitis.[1]

o Endocrine Disruption Potential: Benzophenones are scrutinized for estrogenic activity.[1]
While the 3',5'-dimethyl substitution sterically hinders metabolic activation compared to
unsubstituted benzophenone, precautionary handling as a potential endocrine disruptor is
required.[1]

o Metabolic Activation: The p-methoxy group is a site for O-demethylation by Cytochrome
P450 enzymes, leading to phenolic metabolites which may undergo quinone-methide
formation—a mechanism for cellular toxicity.[1]

Synthesis Safety & Process Hazards

The synthesis of this compound typically involves Friedel-Crafts Acylation.[1][7] This process
introduces specific high-risk hazards that must be managed.

Reaction Workflow Hazards
» Reagents: 3-Chlorobenzoyl chloride + 2,6-Dimethylanisole.[1]

e Catalyst: Aluminum Chloride (

) — High Hazard.

e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).[1]
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Critical Control Points (Diagram)

Start: Reagent Staging

Inert Atmosphere (N2)

Step 1: AICI3 Addition
(Exothermic / HCI Gas)

Temp Control < 5°C".

Step 2: Acylation Reaction
(Reflux)

Transfer to Ice/Acid

Step 3: Hydrolysis/Quench
(Violent Exotherm)

Gas Scrubbing Active::

Step 4: Phase Separation
(DCM/Water)

Segregate Streams

Waste Disposal

(Halogenated / Acidic)

Click to download full resolution via product page
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Figure 1: Critical Safety Control Points during Friedel-Crafts synthesis.[1] Note the high-risk
qguenching step.

Safe Handling Protocols
Engineering Controls

» Primary: All weighing and transfer operations must occur inside a certified chemical fume
hood.

e Secondary: Use a static-dissipative balance enclosure if handling fine powder to prevent
dust clouds.[1]

e Ventilation: Ensure face velocity > 0.5 m/s.

Personal Protective Equipment (PPE)

e Hands: Double-gloving recommended.[1] Inner: Nitrile (4 mil); Outer: Nitrile (8 mil) or
Laminate (Silver Shield) if dissolving in DCM.

» Eyes: Chemical splash goggles.[1] Standard safety glasses are insufficient for synthesis due
to potential acid chloride splashes.[1]

e Body: Lab coat (cotton/polyester) + chemically resistant apron during quenching steps.

Emergency Response Decision Tree

1. Blot excess (do not rub)

Skin Contact —— 2. Wash soap/water 15 min
3. Monitor for dermatitis

1. Flush water 15 min
Exposure Incident Identify Type Eye Contact —® 2. Remove contacts
3. Seek Ophthalmologist

. 1. Remove to fresh air
Inhalation [————» 5 Oxygen if dyspneic

3. Medical observation

Click to download full resolution via product page
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Figure 2: Immediate response protocols for exposure incidents.

Storage & Regulatory Compliance

» Storage Conditions: Store in a cool, dry place (2—8 °C recommended for long-term stability)
under an inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or hydrolysis.

o Container: Amber glass to prevent UV-induced degradation (benzophenones are photo-
active).[1]

e Regulatory Status:

o TSCA (USA): Likely inactive/R&D exemption status. Ensure use is strictly limited to R&D
purposes under the supervision of a technically qualified individual.

o REACH (EU): Not fully registered; treat as a substance of very high concern (SVHC)
regarding aquatic release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://prepchem.com/4-methoxybenzophenone/
https://prepchem.com/4-methoxybenzophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/82719
https://prepchem.com/4-methoxybenzophenone/
https://prepchem.com/4-methoxybenzophenone/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-4_-methoxybenzophenone
https://echa.europa.eu/
https://prepchem.com/4-methoxybenzophenone/
https://prepchem.com/4-methoxybenzophenone/
https://www.benchchem.com/product/b1597683?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597683?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

. prepchem.com [prepchem.com]

. Page loading... [guidechem.com]

. matrixscientific.com [matrixscientific.com]

. Static.cymitquimica.com [static.cymitquimica.com]
. fishersci.com [fishersci.com]

. files.dep.state.pa.us [files.dep.state.pa.us]

. ljraset.com [ijraset.com]

°
(00] ~ (o)) ol B~ w N -

. 4-Chloro-4'-methoxybenzophenone | C14H11CIO2 | CID 82719 - PubChem
[pubchem.ncbi.nim.nih.gov]

o To cite this document: BenchChem. [Technical Guide: Safety & Hazards of 3-Chloro-3',5'-
dimethyl-4'-methoxybenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597683/docs#technical-guide-safety-hazards-of-3-
chloro-3-5-dimethyl-4-methoxybenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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